Cas no 24321-12-8 (l-cysteine, [35s])

• Product Name: l-cysteine, [35s]
• CAS No: 24321-12-8
• MF: C₃H₇NO₂S
• MW: 124.062213182449
• CID: 913018
• PubChem ID: 12219651
• Update Time: 2025-04-19

l-cysteine, [35s] Chemical and Physical Properties

Names and Identifiers

• l-cysteine, [35s]
• (R)-3,4-Cbz-Dbu(Boc)-OH
• (R)-4-(Boc-amino)-3-(Z-amino)butyric acid
• [35S]-L-cysteine
• A-Dab(Boc)-OH
• A-Dbu(Boc)-OH
• AmbotzZAA1055
• L-3-[(benzyloxycarbonyl)amino]-4-[(tert-butoxycarbonyl)amino]butyric acid
• L-3-< (benzyloxycarbonyl)amino> -4-< (tert-butoxycarbonyl)amino> butyric acid
• L-35S-cysteine
• Nbeta-Z-Ngamma-Boc-L-3,4-diaminobutyric acid
• Ngamma-Boc-Nbeta-Z-L-3,4-diaminobutyric acid
• Z-L-Dbu(Boc)-OH

• Inchi： 1S/C3H7NO2S/c4-2(1-7)3(5)6/h2,7H,1,4H2,(H,5,6)/t2-/m0/s1/i7+3
• InChI Key： XUJNEKJLAYXESH-XQSDEXCQSA-N
• SMILES： [35SH]C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 124.0167108g/mol
• Monoisotopic Mass: 124.0167108g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 64.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives